Cas no 20602-86-2 (Ethanedioic acid,1,2-dipentyl ester)
20602-86-2 structure
Product Name:Ethanedioic acid,1,2-dipentyl ester
CAS No:20602-86-2
MF:C12H22O4
MW:230.300684452057
CID:263446
Update Time:2025-04-19
Ethanedioic acid,1,2-dipentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioic acid,1,2-dipentyl ester
- dipentyl oxalate
- AI3-00419
- dipentyl ethanedioate
- Ethanedioic acid, dipentyl ester
-
- Inchi: 1S/C12H22O4/c1-3-5-7-9-15-11(13)12(14)16-10-8-6-4-2/h3-10H2,1-2H3
- InChI Key: XAHVPYNDLCTDTE-UHFFFAOYSA-N
- SMILES: O(C(C(=O)OCCCCC)=O)CCCCC
Computed Properties
- Exact Mass: 230.15186
- Monoisotopic Mass: 230.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
Experimental Properties
- Density: 0.985
- Boiling Point: 287.6°Cat760mmHg
- Flash Point: 119.8°C
- Refractive Index: 1.436
- PSA: 52.6
Ethanedioic acid,1,2-dipentyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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